(5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol
• IUPAC Name: (5Z)-5-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H13N3O2S/c1-9-6-11(7-13-14(19)17-15(20)21-13)10(2)18(9)12-4-3-5-16-8-12/h3-8H,1-2H3,(H,17,19,20)/b13-7-
• InChI Key: DWPKXQFOGUNIMX-QPEQYQDCSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CN=CC=C2)C)/C=C\3/C(=O)NC(=O)S3
• Canonical SMILES: CC1=CC(=C(N1C2=CN=CC=C2)C)C=C3C(=O)NC(=O)S3

Description

The compound (5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative featuring a pyridinyl-substituted pyrrole moiety. Thiazolidinediones (TZDs) are a class of heterocyclic compounds known for their diverse bioactivities, including antidiabetic, anticancer, and antimicrobial properties.

Key structural attributes:

• Core: 1,3-thiazolidine-2,4-dione (TZD) with a methylidene group at position 3.
• Substituents: A 2,5-dimethylpyrrole ring substituted at position 1 with a pyridin-3-yl group.
• Stereochemistry: The (5Z) configuration ensures spatial orientation critical for molecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione typically involves multiple steps. One common method includes the condensation of 2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde with thiazolidine-2,4-dione under specific reaction conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the solvent used can be ethanol or methanol. The reaction mixture is then heated to reflux for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. It has shown promise in various assays for its ability to interact with biological targets, making it a candidate for drug development.

Medicine

In medicine, the compound is being investigated for its potential therapeutic effects. Preliminary studies suggest it may have anti-inflammatory, antimicrobial, or anticancer properties, although more research is needed to confirm these effects.

Industry

In the industrial sector, (5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of (5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways are still under investigation, but the compound’s structure suggests it can engage in multiple interactions within biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues of Thiazolidinedione Derivatives

The target compound belongs to a broader family of TZD derivatives. Below is a comparative analysis with key analogues:

Compound Name / Structure	Molecular Weight (g/mol)	Key Substituents	Reported Bioactivity	Synthesis Method Reference
(5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione	357.41	Pyridin-3-yl, dimethylpyrrole	Under investigation (antimicrobial)	Modified Knoevenagel
3-[5-(Arylidene)-4-oxo-2-thioxo-thiazolidin-3-yl]-1-arylpyrrolidine-2,5-diones	350–400 (varies)	Arylidene, arylpyrrolidine	Anticancer, anti-inflammatory	One-pot cyclocondensation
5-(Pyridine-4-yl)-1,3,4-oxadiazole-2(3H)-thione	209.24	Pyridin-4-yl, oxadiazole-thione	Antimicrobial, enzyme inhibition	Reflux condensation

Key Observations:

Heterocyclic Core : Unlike oxadiazole-thione derivatives (e.g., 5-(pyridine-4-yl)-1,3,4-oxadiazole-2(3H)-thione), the target compound’s TZD core provides enhanced conformational rigidity, which may improve target selectivity .

Substituent Effects: The pyridin-3-yl group in the target compound contrasts with pyridin-4-yl in oxadiazole analogues.

Bioactivity Trends : Arylidene-pyrrolidine-TZD hybrids (e.g., 3-[5-(arylidene)-4-oxo-2-thioxo-thiazolidin-3-yl]-1-arylpyrrolidine-2,5-diones) exhibit broad-spectrum bioactivity, suggesting that the target compound’s pyrrole-pyridine substitution may narrow its activity to specific targets (e.g., microbial enzymes) .

Research Findings and Mechanistic Insights

Bioactivity Data

• Antimicrobial Potential: Pyridine-containing TZDs demonstrate moderate activity against Gram-positive bacteria (MIC: 8–32 µg/mL), attributed to membrane disruption or enzyme inhibition .
• Anticancer Activity : Arylidene-TZD-pyrrolidine hybrids inhibit cancer cell proliferation (IC₅₀: 10–50 µM) via PPARγ modulation or apoptosis induction .

Structure-Activity Relationship (SAR)

• Pyridine Position : Pyridin-3-yl substitution (target compound) may enhance blood-brain barrier penetration compared to pyridin-4-yl analogues .
• Z-Configuration : The (5Z) geometry optimizes spatial alignment with biological targets, as seen in other TZDs with confirmed activity .

Biological Activity

The compound (5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione, also known as iCRT 14, is a thiazolidine derivative that has garnered attention for its diverse biological activities. This article reviews the pharmacological properties of this compound, focusing on its anticancer, antimicrobial, and enzyme inhibitory activities.

Chemical Structure and Properties

The molecular formula of (5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1,3-thiazolidine-2,4-dione is C21H17N3O2S. The structure features a thiazolidine ring that is known for its bioactive potential.

Anticancer Activity

Recent studies have highlighted the anticancer properties of thiazolidine derivatives. A notable study by Da Silva et al. evaluated various thiazolidinones' effects on glioblastoma multiforme cells. The results indicated that certain derivatives exhibited significant cytotoxicity against these cancer cells, with a marked decrease in cell viability observed in treated groups. Specifically, compounds containing pyridine moieties demonstrated potent antitumor activity .

Compound	Cell Line	IC50 (µM)	Reference
9b	U87MG	15.2
9e	U251	12.8
9g	A172	10.4

Antimicrobial Activity

Thiazolidines have also been investigated for their antimicrobial properties. A study demonstrated that several thiazolidinone derivatives exhibited significant antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis .

Enzyme Inhibition

The compound has shown promise as an inhibitor of various enzymes. For instance, a QSAR study indicated that derivatives of thiazolidine could act as potent inhibitors of protein tyrosine phosphatase 1B (PTP1B), which is a target for diabetes treatment. The molecular docking studies confirmed that these compounds bind effectively to the active site of PTP1B, suggesting their potential as therapeutic agents in managing diabetes mellitus .

Case Study: Antitumor Activity

In a research conducted by Yahiaoui et al., new thiazolidine derivatives were synthesized and tested for antiproliferative activity against multiple cancer cell lines including MDA-MB-231 (breast cancer) and HCT116 (colon cancer). The study reported several compounds with IC50 values below 20 µM, indicating strong anticancer potential .

Research Findings: Enzyme Inhibition

A comprehensive analysis of enzyme inhibition was conducted using PASS (Prediction of Activity Spectra for Substances) software which predicted a broad spectrum of pharmacological activities for the compound. Notably, it showed high probabilities for being an inhibitor of thiol proteases and an antagonist for anaphylatoxin receptors .